Cas no 1807093-61-3 (Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807093-61-3
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4871078
• Update Time: 2025-06-08

Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-9(17)3-6-7(4-12)8(11(14)15)5-16-10(6)13/h5,11H,2-4H2,1H3
• InChI Key： NKBMKWYAYRVUDQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate

Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1807093-61-3): A Comprehensive Overview

Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1807093-61-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, derived from the presence of multiple functional groups, make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in drug discovery.

The molecular formula of Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate is C₁₀H₉Cl₂F₂NO₃, reflecting its complex composition. The presence of chloro, chloromethyl, and difluoromethyl substituents on the pyridine ring contributes to its reactivity and makes it a versatile building block for more complex molecules. This compound's structure is reminiscent of many pharmacologically active agents, which often incorporate pyridine scaffolds due to their favorable biological properties.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. The compound Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its ability to undergo selective reactions at multiple sites allows for the construction of diverse chemical libraries, which are essential for high-throughput screening and lead optimization processes.

The role of fluorine atoms in pharmaceuticals is well-documented, with their presence often enhancing metabolic stability and binding affinity. In Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate, the difluoromethyl group not only contributes to these desirable properties but also influences the electronic characteristics of the molecule, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The chloromethyl group provides a site for further functionalization, enabling the attachment of pharmacophores that target specific biological pathways. This flexibility makes Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate a promising candidate for designing next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In addition to its synthetic utility, Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate has shown promise in preclinical studies as a precursor for drug candidates with potential therapeutic benefits. Researchers have explored its derivatives as inhibitors of enzymes involved in cancer progression and as modulators of neurotransmitter systems. The ability to modify its structure allows for fine-tuning of biological activity, making it an attractive scaffold for drug design.

The growing interest in fluorinated compounds has also led to innovations in their synthesis and application. Techniques such as fluoroalkylation and metal-catalyzed fluorination have enabled the introduction of fluorine atoms into complex molecules with high precision. These advancements have further enhanced the appeal of Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate as a building block for novel drugs.

The safety profile of any pharmaceutical intermediate is paramount, and extensive studies are conducted to evaluate the potential hazards associated with its use. While Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate has not been widely tested in humans, preclinical data suggest that it behaves predictably under controlled conditions. Proper handling procedures and adherence to good laboratory practices are essential to ensure safe usage throughout the drug development process.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate progress by leveraging shared expertise and resources. As our understanding of molecular interactions continues to grow, compounds like Ethyl 2-chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetate will continue to play a pivotal role in shaping the next generation of medicines.